Cas no 2411324-83-7 ((2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide)

(2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide is a structurally distinct small molecule featuring a cyclopropanecarbonyl-substituted azetidine core conjugated to a dimethylamino-substituted but-2-enamide moiety. The (2E)-alkene configuration ensures rigidity, potentially enhancing binding selectivity in biological systems. The cyclopropane and azetidine rings contribute to metabolic stability, while the dimethylamino group may improve solubility and pharmacokinetic properties. This compound is of interest in medicinal chemistry for its potential as a pharmacophore in targeted drug design, particularly for modulating protein-protein interactions or enzyme inhibition. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in exploratory research.
(2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide structure
2411324-83-7 structure
Product Name:(2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide
CAS No:2411324-83-7
MF:C13H21N3O2
MW:251.324743032455
CID:5358406
PubChem ID:146098074
Update Time:2025-10-29

(2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3952174595
    • (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide
    • (E)-N-[1-(Cyclopropanecarbonyl)azetidin-3-yl]-4-(dimethylamino)but-2-enamide
    • Inchi: 1S/C13H21N3O2/c1-15(2)7-3-4-12(17)14-11-8-16(9-11)13(18)10-5-6-10/h3-4,10-11H,5-9H2,1-2H3,(H,14,17)/b4-3+
    • InChI Key: LJURMOSAHYJBAD-ONEGZZNKSA-N
    • SMILES: O=C(C1CC1)N1CC(C1)NC(/C=C/CN(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 355
  • XLogP3: -0.4
  • Topological Polar Surface Area: 52.6

(2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26574064-0.05g
(2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide
2411324-83-7 90%
0.05g
$246.0 2023-09-14

Additional information on (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide

Introduction to (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2411324-83-7 is a highly intriguing molecule in the realm of chemical biology, particularly known for its structural and functional attributes. This compound, formally identified as (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide, represents a sophisticated blend of heterocyclic chemistry and pharmacological innovation. Its molecular framework integrates several key pharmacophoric elements that have garnered significant attention from researchers exploring novel therapeutic avenues.

At the core of this compound's structure lies a azetidine ring, a six-membered heterocycle that is well-documented for its presence in various bioactive molecules. The azetidine moiety in (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide contributes to its unique chemical properties, including steric hindrance and electronic distribution, which are critical factors in determining its biological activity. This particular arrangement has been the focus of extensive research due to its potential in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.

The presence of the cyclopropanecarbonyl group further enhances the compound's complexity and reactivity. This moiety is known for its stability and ability to engage in various chemical interactions, making it a valuable component in drug design. The cyclopropanecarbonyl group's incorporation into the azetidine scaffold suggests a potential for enhanced binding affinity and selectivity, which are crucial for developing effective pharmaceutical agents.

The amide functionality at the 3-position of the azetidine ring adds another layer of functionality to this molecule. Amides are well-known for their role as bioisosteres, capable of replacing other functional groups while maintaining or even improving biological activity. In (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide, the amide group likely contributes to the molecule's solubility and metabolic stability, which are essential factors for drug candidates.

The terminal amine is linked to a butenamide backbone, which introduces a trans double bond (indicated by the (2E) configuration). This double bond is not merely a structural feature but also plays a role in the molecule's overall conformation and interactions with biological targets. Butenamides have been explored in various contexts due to their ability to engage in hydrogen bonding and hydrophobic interactions, making them suitable candidates for modulating protein-ligand interactions.

The dimethylamino group at the 4-position of the butenamide moiety is another critical pharmacophore that significantly influences the compound's biological profile. Dimethylamine derivatives are commonly found in bioactive molecules due to their ability to enhance solubility, improve pharmacokinetic properties, and modulate receptor activity. In this context, the dimethylamino group likely contributes to the compound's ability to interact with specific biological targets, thereby influencing its therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions of this compound with biological targets. Studies using these techniques have highlighted the potential of (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide as a lead compound for further development. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases, including inflammatory disorders and neurological conditions.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions and protecting group strategies to ensure high yield and purity. The synthesis pathway also highlights the importance of transition metal catalysis and modern coupling techniques, which are essential for constructing complex molecular frameworks efficiently.

In conclusion, (2E)-N-(1-cyclopropanecarbonylazetidin-3-yl)-4-(dimethylamino)but-2-enamide exemplifies the intersection of innovative chemistry and pharmacology. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in discovering new therapeutic strategies that address unmet medical needs.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk